Cas no 1270489-47-8 (2-(4-chloro-3-methoxyphenyl)piperidine)

• Product Name: 2-(4-chloro-3-methoxyphenyl)piperidine
• CAS No: 1270489-47-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6092161
• PubChem ID: 79015864
• Update Time: 2025-10-19

2-(4-chloro-3-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)piperidine
• Piperidine, 2-(4-chloro-3-methoxyphenyl)-
• 1270489-47-8
• CS-0302606
• EN300-1965240
• AKOS017549435

• Inchi： 1S/C12H16ClNO/c1-15-12-8-9(5-6-10(12)13)11-4-2-3-7-14-11/h5-6,8,11,14H,2-4,7H2,1H3
• InChI Key： BIVJCYICGNGRTL-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 324.2±42.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-chloro-3-methoxyphenyl)piperidine

Introduction to 2-(4-chloro-3-methoxyphenyl)piperidine (CAS No. 1270489-47-8)

2-(4-chloro-3-methoxyphenyl)piperidine, identified by its CAS number 1270489-47-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its role in the development of various therapeutic agents. The structural features of 2-(4-chloro-3-methoxyphenyl)piperidine make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The presence of both chloro and methoxy substituents on the phenyl ring enhances the reactivity and versatility of this compound. The chloro group, in particular, is known to facilitate nucleophilic substitution reactions, making it a crucial element in medicinal chemistry. These properties have led to extensive research into its potential applications in drug discovery and development.

In recent years, there has been growing interest in the exploration of piperidine derivatives for their pharmacological properties. Studies have demonstrated that compounds containing the piperidine scaffold exhibit a broad spectrum of biological activities, including antipsychotic, antidepressant, and antihypertensive effects. The specific arrangement of functional groups on the piperidine ring can significantly influence its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 2-(4-chloro-3-methoxyphenyl)piperidine is its potential as a building block for novel therapeutics. Researchers have leveraged its structural framework to develop new molecules with improved efficacy and reduced side effects. For instance, modifications to the phenyl ring or the piperidine nitrogen can alter binding affinity to target receptors, thereby fine-tuning therapeutic outcomes.

The synthesis of 2-(4-chloro-3-methoxyphenyl)piperidine typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The chlorination and methylation steps are critical in establishing the desired substituents on the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further accelerated the discovery process for piperidine derivatives like 2-(4-chloro-3-methoxyphenyl)piperidine. Molecular modeling and virtual screening allow researchers to predict binding interactions and optimize lead compounds before experimental validation. This approach has significantly reduced the time and cost associated with drug development.

The pharmacological evaluation of 2-(4-chloro-3-methoxyphenyl)piperidine has revealed promising results in preclinical studies. Its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its cardiovascular effects have been investigated for potential applications in managing hypertension and related conditions.

Industrial-scale production of 2-(4-chloro-3-methoxyphenyl)piperidine requires stringent quality control measures to ensure consistency and safety. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet regulatory standards for pharmaceutical intermediates. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity.

The future prospects for 2-(4-chloro-3-methoxyphenyl)piperidine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative methodologies, scientists are poised to unlock the full potential of this versatile compound.